1,2-Dimethyl-3-propoxybenzene
Overview
Description
1,2-Dimethyl-3-propoxybenzene is a chemical compound with the molecular formula C11H16O . It has a molecular weight of 164.25 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H16O/c1-4-8-12-11-7-5-6-9(2)10(11)3/h5-7H,4,8H2,1-3H3 . This code provides a specific description of the compound’s molecular structure.Scientific Research Applications
Chemical Reactions and Synthesis
1,2-Dimethyl-3-propoxybenzene is used in various chemical reactions and synthetic processes. One study demonstrated its use in the synthesis of complex chemical structures. For instance, L. I. Goryunov et al. (2010) explored its role in aromatic nucleophilic substitution reactions, highlighting its utility in organic synthesis (Goryunov et al., 2010).
Analytical and Applied Pyrolysis
In the field of analytical pyrolysis, this compound has been studied for its relevance to pyrolysis products. K. Kuroda (2002) conducted research on the mass spectra of dimethoxybenzenes related to pyrolysis products, which are essential for understanding the thermal decomposition of complex organic materials (Kuroda, 2002).
Organometallic Chemistry
In organometallic chemistry, studies have used this compound derivatives to create novel compounds. For example, S. Sudhakar et al. (2002) developed new siloxane tethered compounds using a derivative of this compound, contributing to the advancement of organometallic synthesis (Sudhakar et al., 2002).
Cryocrystallization Studies
The compound has also been explored in cryocrystallization studies to understand its structural properties at low temperatures. H. Sparkes et al. (2014) investigated 1,2-dimethyl-3-nitrobenzene, a related compound, through cryocrystallization, revealing insights into the weak interactions present in its crystal structure (Sparkes et al., 2014).
Energy Storage Applications
In energy storage, derivatives of this compound have been investigated for their potential use in non-aqueous redox flow batteries. Jingjing Zhang et al. (2017) explored the use of dimethoxybenzene derivatives, highlighting their high open-circuit potentials and electrochemical reversibility, crucial for energy storage technologies (Zhang et al., 2017).
properties
IUPAC Name |
1,2-dimethyl-3-propoxybenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16O/c1-4-8-12-11-7-5-6-9(2)10(11)3/h5-7H,4,8H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OXVZEOYNXOZOFP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=CC(=C1C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50594984 |
Source
|
| Record name | 1,2-Dimethyl-3-propoxybenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50594984 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
833460-92-7 |
Source
|
| Record name | 1,2-Dimethyl-3-propoxybenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50594984 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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